Cas no 2153526-88-4 (2-(2,6-difluorophenyl)cyclobutan-1-ol)

• Product Name: 2-(2,6-difluorophenyl)cyclobutan-1-ol
• CAS No: 2153526-88-4
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• CID: 6432386
• PubChem ID: 165603228
• Update Time: 2025-06-14

2-(2,6-difluorophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluorophenyl)cyclobutan-1-ol
• 2153526-88-4
• EN300-1634202

• Inchi： 1S/C10H10F2O/c11-7-2-1-3-8(12)10(7)6-4-5-9(6)13/h1-3,6,9,13H,4-5H2
• InChI Key： BNCNPTLSIRHVFZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1CCC1O)F

Computed Properties

• Exact Mass: 184.06997126g/mol
• Monoisotopic Mass: 184.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2,6-difluorophenyl)cyclobutan-1-ol

Research Brief on 2-(2,6-Difluorophenyl)cyclobutan-1-ol (CAS: 2153526-88-4): Recent Advances and Applications

2-(2,6-Difluorophenyl)cyclobutan-1-ol (CAS: 2153526-88-4) is a fluorinated cyclobutane derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound features a cyclobutane ring substituted with a hydroxyl group and a 2,6-difluorophenyl moiety, which imparts unique physicochemical properties and biological activity. Recent studies have explored its utility as a building block for the synthesis of novel pharmaceuticals, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-(2,6-difluorophenyl)cyclobutan-1-ol as a key intermediate in the synthesis of selective JAK3 inhibitors. The researchers demonstrated that the compound's rigid cyclobutane scaffold and fluorine substitutions enhance binding affinity and metabolic stability. The study reported a 40% improvement in inhibitory activity compared to earlier analogs, highlighting the compound's potential in autoimmune disease therapeutics.

In the field of radiopharmaceuticals, a recent patent application (WO2023056421) disclosed the use of 2153526-88-4 as a precursor for PET tracer development. The fluorine atoms present in the molecule allow for straightforward ¹⁸F-labeling, enabling the creation of novel diagnostic agents for neurodegenerative diseases. Preliminary in vivo studies showed promising blood-brain barrier penetration and target specificity.

Another significant advancement was reported in a 2024 ACS Chemical Biology paper, where researchers utilized 2-(2,6-difluorophenyl)cyclobutan-1-ol to develop covalent inhibitors of SARS-CoV-2 main protease. The compound's structure was modified to incorporate a warhead group, resulting in derivatives with sub-micromolar IC₅₀ values. Molecular dynamics simulations revealed that the cyclobutane ring induces favorable conformational changes in the protein binding pocket.

From a synthetic chemistry perspective, recent work has focused on developing more efficient routes to 2153526-88-4. A green chemistry approach published in Organic Process Research & Development (2023) achieved an 85% yield through a nickel-catalyzed [2+2] cycloaddition, significantly improving upon previous methods that required cryogenic conditions. This advancement has important implications for scaling up production of this valuable intermediate.

The safety profile of 2-(2,6-difluorophenyl)cyclobutan-1-ol was recently evaluated in a GLP-compliant study, with results indicating favorable toxicological parameters at therapeutic doses. However, researchers noted that the compound's metabolic pathways show species-specific differences, warranting careful consideration during preclinical development.

Looking forward, the unique properties of 2153526-88-4 continue to inspire innovation across multiple therapeutic areas. Current research directions include exploring its use in PROTAC designs and as a scaffold for allosteric modulators of G-protein coupled receptors. The compound's versatility and demonstrated biological activity position it as an important tool in modern drug discovery efforts.